Cas no 1463053-89-5 (Tert-butyl 2-bromo-3-chlorophenylcarbamate)

• Product Name: Tert-butyl 2-bromo-3-chlorophenylcarbamate
• CAS No: 1463053-89-5
• MF: C₁₁H₁₃BrClNO₂
• MW: 306.583421468735
• CID: 5667515
• PubChem ID: 73553325
• Update Time: 2023-09-11

Tert-butyl 2-bromo-3-chlorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• 1463053-89-5
• SCHEMBL15296459
• tert-butyl(2-bromo-3-chlorophenyl)carbamate
• JAAIGOMTMQKNDA-UHFFFAOYSA-N
• TERT-BUTYL N-(2-BROMO-3-CHLOROPHENYL)CARBAMATE
• EN300-3618166
• Tert-butyl 2-bromo-3-chlorophenylcarbamate
• Carbamic acid, N-(2-bromo-3-chlorophenyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C11H13BrClNO2/c1-11(2,3)16-10(15)14-8-6-4-5-7(13)9(8)12/h4-6H,1-3H3,(H,14,15)
• InChI Key： JAAIGOMTMQKNDA-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1NC(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 304.98182g/mol
• Monoisotopic Mass: 304.98182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.484±0.06 g/cm3(Predicted)
• Boiling Point: 308.8±32.0 °C(Predicted)
• pka: 12.26±0.70(Predicted)